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Compound of Interest

Compound Name: (S)-(+)-1-Methoxy-2-propanol

Cat. No.: B1353307 Get Quote

Essential Safety and Handling Guide for (S)-
(+)-1-Methoxy-2-propanol
This guide provides critical safety and logistical information for the handling and disposal of (S)-
(+)-1-Methoxy-2-propanol, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Personal Protective Equipment (PPE)
When handling (S)-(+)-1-Methoxy-2-propanol, a comprehensive PPE strategy is mandatory to

prevent skin and eye contact, and inhalation of vapors.[1][2] The substance is a flammable

liquid and vapor that can cause eye, skin, and respiratory tract irritation, as well as central

nervous system depression.[1][3]

Eye and Face Protection:

Wear chemical splash goggles that conform to OSHA's eye and face protection regulations

in 29 CFR 1910.133 or European Standard EN166.[2][4]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][2] Nitrile gloves

have shown good resistance to 1-Methoxy-2-propanol, with a permeation breakthrough time

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1353307?utm_src=pdf-interest
https://www.benchchem.com/product/b1353307?utm_src=pdf-body
https://www.benchchem.com/product/b1353307?utm_src=pdf-body
https://www.benchchem.com/product/b1353307?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/92566.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2351104_EN.htm
https://pim-resources.coleparmer.com/sds/92566.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/1-methoxy-2-propanol_0.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2351104_EN.htm
https://www.fishersci.at/store/msds?partNumber=10011851&countryCode=AT&language=en
https://pim-resources.coleparmer.com/sds/92566.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2351104_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of over 480 minutes for 99.5% concentration in some tests.[5][6] Always inspect gloves

before use and use proper removal techniques.[7]

Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[1][2] For

significant exposure risk, flame-retardant antistatic protective clothing is recommended.

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood.

If vapors or aerosols are generated, respiratory protection is required. A NIOSH/MSHA or

European Standard EN 149 approved full-facepiece airline respirator in the positive pressure

mode with emergency escape provisions is recommended for high concentrations.[1][2] For

smaller scale laboratory use, a half mask with an organic vapor filter (Type A Brown) may be

suitable.[4][8]

Quantitative Data Summary
The following table summarizes key quantitative safety data for (S)-(+)-1-Methoxy-2-propanol.

Parameter Value Reference

Flash Point 31-33 °C (88-91.4 °F) [1]

Autoignition Temperature 286-287 °C (547-549 °F) [1][2]

Explosion Limits
Lower: 1.6-1.7 vol % Upper:

11.5-13.8 vol %
[1][2]

ACGIH TLV-TWA 50 ppm

ACGIH TLV-STEL 100 ppm

NIOSH REL-TWA 100 ppm (360 mg/m³) [1][2]

NIOSH REL-STEL 150 ppm (540 mg/m³) [2]

Nitrile Glove Permeation
>480 minutes (for 99.5%

concentration)
[5]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of (S)-(+)-1-Methoxy-2-
propanol from receipt to disposal.

a. Preparation and Engineering Controls:

Ventilation: Ensure work is conducted in a well-ventilated area. A chemical fume hood is

strongly recommended.

Safety Equipment: Confirm that an eyewash station and a safety shower are readily

accessible.[1]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces.[9] Use spark-proof tools and explosion-proof equipment.[1][2]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[1][2]

b. Handling Procedure:

Don PPE: Before handling, put on all required personal protective equipment as detailed

above.

Container Inspection: Visually inspect the container for any damage or leaks before opening.

Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Keep the

container tightly closed when not in use.[1]

Avoid Inhalation: Do not breathe vapors or mists.[10]

c. Accidental Release Measures:

Evacuate: In case of a spill, immediately evacuate non-essential personnel from the area.

Ventilate: Provide adequate ventilation to the spill area.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1353307?utm_src=pdf-body
https://www.benchchem.com/product/b1353307?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/92566.pdf
https://cameochemicals.noaa.gov/chemical/9031
https://pim-resources.coleparmer.com/sds/92566.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2351104_EN.htm
https://pim-resources.coleparmer.com/sds/92566.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2351104_EN.htm
https://pim-resources.coleparmer.com/sds/92566.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://pim-resources.coleparmer.com/sds/92566.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,

sand, or earth.[1][2][3] Do not use combustible materials like sawdust.[3]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for disposal.[2][9]

Decontamination: Clean the spill area thoroughly. Prevent runoff from entering drains or

waterways.[1]

Disposal Plan
Proper disposal of (S)-(+)-1-Methoxy-2-propanol and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

a. Waste Characterization:

Chemical waste generators must determine if the discarded chemical is classified as a

hazardous waste.[1]

b. Disposal of Unused Chemical:

Unused (S)-(+)-1-Methoxy-2-propanol should be handled as hazardous waste and sent to a

RCRA-approved incinerator or disposed of in a RCRA-approved waste facility.[3]

c. Disposal of Contaminated Materials:

All contaminated materials, including absorbent materials from spills, used gloves, and other

disposable PPE, should be placed in a sealed, labeled container and disposed of as

hazardous waste in accordance with federal, state, and local regulations.[3]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

(S)-(+)-1-Methoxy-2-propanol.
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Workflow for Safe Handling of (S)-(+)-1-Methoxy-2-propanol

Start: Prepare to Handle
(S)-(+)-1-Methoxy-2-propanol

Verify Availability of
Required PPE

Confirm Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE:
- Goggles

- Nitrile Gloves
- Lab Coat

Proceed with Handling Procedure
in Fume Hood

Spill or Release?

No Spill: Complete Work
and Secure Container

No

Follow Spill Cleanup Protocol:
1. Evacuate
2. Ventilate

3. Absorb (Inert Material)
4. Collect (Non-sparking tools)

Yes

Dispose of Chemical Waste and
Contaminated Materials
(Follow Disposal Plan)

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (S)-(+)-1-Methoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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